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Compound of Interest

1-Hexyl-3-methylimidazolium
Compound Name:
chloride

Cat. No.: B070133

This guide provides an overview of the core physicochemical properties of 1-Hexyl-3-
methylimidazolium chloride, an ionic liquid with applications in various scientific fields. The
information is intended for researchers, scientists, and professionals in drug development and
other scientific disciplines who utilize ionic liquids in their work.

Physicochemical Properties

1-Hexyl-3-methylimidazolium chloride, often abbreviated as [HMIM]CI, is an organic salt. It is
classified as an ionic liquid, meaning it is a salt that is liquid below 100 °C. Its properties, such
as its behavior as a short-chain cationic surfactant in aqueous solutions, make it a subject of
interest in various chemical applications.[1]

Quantitative Data Summary

The fundamental molecular properties of 1-Hexyl-3-methylimidazolium chloride are
summarized in the table below for easy reference.
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Property Value

Molecular Formula C10H19CIN2[2][3][4]
Molecular Weight 202.72 g/mol [2][3][4][5]
CAS Number 171058-17-6[3][4][5]
Melting Point -3 °C[5]

Density 1.04 g/cm3 (at 26 °C)[5]

Molecular Structure and Components

The structure of 1-Hexyl-3-methylimidazolium chloride consists of a 1-hexyl-3-
methylimidazolium cation and a chloride anion. The cation is composed of an imidazolium ring
substituted with a hexyl group and a methyl group at the nitrogen atoms.
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Caption: Logical relationship of the components of 1-Hexyl-3-methylimidazolium chloride.
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Experimental Protocols

This technical guide focuses on the fundamental physicochemical properties of 1-Hexyl-3-
methylimidazolium chloride. Detailed experimental protocols for the synthesis or analysis of
this compound are beyond the scope of this document. For such procedures, researchers are
encouraged to consult specialized literature in synthetic organic chemistry and analytical
chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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